N-(2-fluorophenyl)-2-methylsulfanylacetamide

• IUPAC Name: N-(2-fluorophenyl)-2-methylsulfanylacetamide
• InChI: InChI=1S/C9H10FNOS/c1-13-6-9(12)11-8-5-3-2-4-7(8)10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: FVCZLEGTLYJTMT-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)NC1=CC=CC=C1F
• Molecular Formula: C9H10FNOS
• Molecular Weight: 199.25 g/mol

Description

N-(2-fluorophenyl)-2-methylsulfanylacetamide, also known as FFA, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. FFA is a member of the thioacetamide family, which is known for its diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-2-methylsulfanylacetamide is not fully understood, but it is believed that N-(2-fluorophenyl)-2-methylsulfanylacetamide exerts its biological effects through the inhibition of various enzymes and signaling pathways. For example, N-(2-fluorophenyl)-2-methylsulfanylacetamide has been shown to inhibit the activity of the enzyme histone deacetylase, which plays a role in the regulation of gene expression. N-(2-fluorophenyl)-2-methylsulfanylacetamide has also been shown to inhibit the activity of the protein kinase AKT, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-methylsulfanylacetamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). N-(2-fluorophenyl)-2-methylsulfanylacetamide has also been shown to have anti-inflammatory effects, which may be related to its ability to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-2-methylsulfanylacetamide is that it has been extensively studied and has a well-established synthesis method. N-(2-fluorophenyl)-2-methylsulfanylacetamide is also relatively stable and can be stored for long periods of time. However, one limitation of N-(2-fluorophenyl)-2-methylsulfanylacetamide is that it can be difficult to dissolve in aqueous solutions, which may limit its use in certain experiments. In addition, the exact mechanism of action of N-(2-fluorophenyl)-2-methylsulfanylacetamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for the study of N-(2-fluorophenyl)-2-methylsulfanylacetamide. One area of research could focus on the development of N-(2-fluorophenyl)-2-methylsulfanylacetamide derivatives with improved solubility and bioavailability. Another area of research could focus on the identification of specific targets of N-(2-fluorophenyl)-2-methylsulfanylacetamide, which could help to elucidate its mechanism of action. Finally, future studies could investigate the potential use of N-(2-fluorophenyl)-2-methylsulfanylacetamide in combination with other drugs or therapies, in order to enhance its therapeutic effects.

Synthesis Methods

N-(2-fluorophenyl)-2-methylsulfanylacetamide can be synthesized through a variety of methods, including the reaction of 2-fluoroaniline with 2-chloroacetamide in the presence of a base, or the reaction of 2-fluoroaniline with thioacetic acid in the presence of a dehydrating agent. The yield of N-(2-fluorophenyl)-2-methylsulfanylacetamide can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

N-(2-fluorophenyl)-2-methylsulfanylacetamide has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neuropathic pain. In cancer research, N-(2-fluorophenyl)-2-methylsulfanylacetamide has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer. N-(2-fluorophenyl)-2-methylsulfanylacetamide has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, N-(2-fluorophenyl)-2-methylsulfanylacetamide has been shown to have analgesic effects, which may be useful in the treatment of neuropathic pain.